Cas no 134099-22-2 (4,5-Difluoro-2-(trifluoromethyl)benzaldehyde)

• Product Name: 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde
• CAS No: 134099-22-2
• MF: C₈H₃F₅O
• MW: 210.100839853287
• MDL: MFCD01631421
• CID: 899979
• PubChem ID: 2774230
• Update Time: 2025-05-20

4,5-Difluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde
• 4,5-Difluoro-2-formylbenzotrifluoride
• AC1MCO4K
• AG-A-64132
• CTK7H8872
• PC0290
• PubChem8480
• SBB094295

• MDL： MFCD01631421
• Inchi： 1S/C8H3F5O/c9-6-1-4(3-14)5(2-7(6)10)8(11,12)13/h1-3H
• InChI Key： JIWNIDFTOCBMFF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C=O)F)F)(F)F

Computed Properties

• Exact Mass: 210.01040553g/mol
• Monoisotopic Mass: 210.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

4,5-Difluoro-2-(trifluoromethyl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde

Professional Introduction to 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde (CAS No. 134099-22-2)

4,5-Difluoro-2-(trifluoromethyl)benzaldehyde, with the CAS number 134099-22-2, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its dual fluorine substituents at the 4 and 5 positions and a trifluoromethyl group at the 2 position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of multiple fluorine atoms in its structure imparts distinct electronic and steric effects, which can influence its reactivity and interactions with biological targets. These features have made 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde a subject of extensive study in medicinal chemistry, particularly for the development of novel therapeutic agents.

In recent years, researchers have been exploring the potential of fluorinated aromatic compounds in drug discovery due to their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The introduction of fluorine atoms into a molecular framework can significantly modulate its pharmacological properties, making it an attractive scaffold for designing new drugs.

One of the most compelling aspects of 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde is its utility as a key intermediate in the synthesis of various heterocyclic compounds. Heterocycles are fundamental structural motifs in many pharmaceuticals and agrochemicals, and their modification often leads to compounds with improved efficacy and reduced side effects. The compound's aldehyde functionality allows for further derivatization via condensation reactions, enabling the construction of complex molecular architectures.

Recent studies have highlighted the role of fluorinated benzaldehydes in the development of antiviral and anticancer agents. For instance, derivatives of 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde have been investigated for their potential to inhibit viral proteases and kinases, which are critical targets in antiviral therapy. Additionally, the compound's ability to act as a precursor for biologically active molecules has been leveraged in the design of novel anticancer drugs that target specific enzymes involved in tumor growth and progression.

The synthesis of 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde typically involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as fluorene or biphenyl derivatives, fluorination and trifluoromethylation reactions can be employed to introduce the desired substituents. These synthetic routes often utilize transition metal catalysts and organometallic reagents to achieve high selectivity and yield.

The mechanistic understanding of these synthetic processes is crucial for optimizing the production of 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde. Advances in computational chemistry have enabled researchers to model reaction pathways and predict the outcomes of different synthetic strategies with greater accuracy. This has facilitated the design of more efficient synthetic routes that minimize byproduct formation and improve overall efficiency.

In addition to its pharmaceutical applications, 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde has found utility in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation, making them suitable for use in high-performance materials such as polymers and coatings. The unique electronic properties of these compounds also make them attractive for applications in organic electronics and optoelectronic devices.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic methods for producing fluorinated aromatic compounds like 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde. Catalytic processes that employ renewable resources or reduce waste have been developed to minimize the environmental impact of these syntheses. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The future prospects for 4,5-Difluoro-2-(trifluoromethyl)benzaldehyde are promising, with ongoing research aimed at uncovering new applications and improving existing synthetic methodologies. As our understanding of fluorinated chemistry evolves, it is expected that this compound will continue to play a pivotal role in the development of innovative chemical products across multiple industries.